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Compound of Interest

Compound Name: Methyl 14-methylpentadecanoate

Cat. No.: B164427 Get Quote

An In-Depth Technical Guide to Methyl 14-
methylpentadecanoate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 14-methylpentadecanoate, an anteiso-branched chain fatty acid methyl ester, is a

molecule of growing interest within the scientific community. Its presence in various natural

sources and its potential biological activities make it a subject of investigation for applications

ranging from antimicrobial agent development to novel therapeutic strategies. This technical

guide provides a comprehensive overview of the physical and chemical properties, synthesis,

purification, analysis, and known biological activities of Methyl 14-methylpentadecanoate,

tailored for a scientific audience.

Physical and Chemical Properties
Methyl 14-methylpentadecanoate is a saturated fatty acid methyl ester. Its core physical and

chemical properties are summarized in the table below, providing a foundational dataset for

researchers.
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Property Value Reference

Molecular Formula C₁₇H₃₄O₂ [1]

Molecular Weight 270.45 g/mol [1]

CAS Number 5129-60-2 [1]

Appearance Colorless liquid (estimated) [2]

Boiling Point
311.00 to 312.00 °C at 760.00

mm Hg (estimated)
[2]

Vapor Pressure
0.001000 mmHg at 25.00 °C

(estimated)
[2]

Flash Point
291.00 °F (144.10 °C)

(estimated)
[2]

logP (o/w) 7.253 (estimated) [2]

Water Solubility
0.01354 mg/L at 25 °C

(estimated)
[2]

Solubility in Organic Solvents
Soluble in ethanol and

chloroform.

Synthesis and Purification
The synthesis of Methyl 14-methylpentadecanoate can be achieved through two primary

routes: direct esterification of 14-methylpentadecanoic acid or transesterification of triglycerides

containing this fatty acid.

Experimental Protocol: Synthesis via Esterification of
14-methylpentadecanoic Acid
This protocol describes a general method for the acid-catalyzed esterification of a fatty acid.

Materials:

14-methylpentadecanoic acid
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Anhydrous methanol

Concentrated sulfuric acid (catalyst)

Diethyl ether or hexane

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask, dissolve 1 gram of 14-methylpentadecanoic acid in 20 mL

of anhydrous methanol.

Slowly add 0.5 mL of concentrated sulfuric acid to the solution while stirring.

Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. The reaction progress

can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the reaction mixture to a separatory funnel and add 50 mL of diethyl ether or

hexane.

Wash the organic layer sequentially with 20 mL of water, 20 mL of saturated sodium

bicarbonate solution, and finally with 20 mL of brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter the solution to remove the drying agent.
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Remove the solvent using a rotary evaporator to yield the crude Methyl 14-
methylpentadecanoate.

Experimental Protocol: Purification by Column
Chromatography
The crude product can be purified using silica gel column chromatography.

Materials:

Silica gel (60-120 mesh)

Hexane

Ethyl acetate

Glass column

Collection tubes

Procedure:

Prepare a slurry of silica gel in hexane and pack it into a glass column.

Dissolve the crude Methyl 14-methylpentadecanoate in a minimal amount of hexane.

Load the sample onto the top of the silica gel column.

Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 100% hexane

and gradually increasing the polarity with ethyl acetate).

Collect fractions and monitor them by TLC to identify the fractions containing the pure

product.

Combine the pure fractions and remove the solvent under reduced pressure to obtain

purified Methyl 14-methylpentadecanoate.
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Synthesis Purification

14-Methylpentadecanoic Acid + Methanol H₂SO₄ (catalyst) Reflux (2-4h) Work-up (Extraction & Washes) Crude Methyl 14-methylpentadecanoate Silica Gel Column Chromatography Elution with Hexane/Ethyl Acetate Gradient Fraction Collection & TLC Analysis Solvent Evaporation Pure Methyl 14-methylpentadecanoate

Click to download full resolution via product page

Synthesis and Purification Workflow for Methyl 14-methylpentadecanoate.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed 1H and 13C NMR data for Methyl 14-methylpentadecanoate is crucial for its

structural confirmation. While a complete, assigned spectrum from a single source is not readily

available in the public domain, typical chemical shifts for similar fatty acid methyl esters can be

predicted.

Predicted ¹H NMR (CDCl₃):

δ 3.67 (s, 3H, -OCH₃)

δ 2.30 (t, 2H, -CH₂-COO-)

δ 1.62 (m, 2H, -CH₂-CH₂-COO-)

δ 1.50 (m, 1H, -CH(CH₃)₂)

δ 1.25 (br s, 20H, -(CH₂)₁₀-)

δ 0.86 (d, 6H, -CH(CH₃)₂)

Predicted ¹³C NMR (CDCl₃):

δ 174.4 (-COO-)

δ 51.4 (-OCH₃)
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δ 38.9 (-CH₂-CH(CH₃)₂)

δ 34.1 (-CH₂-COO-)

δ 29.7 - 29.1 (-(CH₂)ₙ-)

δ 27.9 (-CH(CH₃)₂)

δ 24.9 (-CH₂-CH₂-COO-)

δ 22.7 (-CH(CH₃)₂)

Mass Spectrometry (MS)
Gas chromatography-mass spectrometry (GC-MS) is a standard technique for the analysis of

fatty acid methyl esters. The electron ionization (EI) mass spectrum of Methyl 14-
methylpentadecanoate is characterized by specific fragmentation patterns.

Key Fragmentation Ions (m/z):

M⁺ (270.3): Molecular ion

227: [M - 43]⁺, loss of the isopropyl group

74: McLafferty rearrangement product, characteristic of methyl esters

Experimental Protocol: GC-MS Analysis
This protocol outlines a general procedure for the GC-MS analysis of FAMEs.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for FAME analysis (e.g., DB-23, HP-88, or similar polar column)

GC Conditions:

Injector Temperature: 250 °C
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Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 min

Ramp: 10 °C/min to 240 °C

Hold at 240 °C for 10 min

Carrier Gas: Helium at a constant flow rate of 1 mL/min

Injection Mode: Split (e.g., 50:1) or splitless, depending on concentration

MS Conditions:

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: m/z 40-500

Sample Preparation:

The purified Methyl 14-methylpentadecanoate is dissolved in a suitable volatile solvent

(e.g., hexane or dichloromethane) to a concentration of approximately 1 mg/mL.

An internal standard can be added for quantitative analysis.

1 µL of the sample is injected into the GC-MS system.

Biological Activities and Potential Applications
Methyl 14-methylpentadecanoate has been reported to possess antimicrobial and antifungal

properties. While the exact mechanisms of action are not fully elucidated for this specific

molecule, the broader class of fatty acids and their esters are known to exert their effects

through various mechanisms.

Antimicrobial and Antifungal Activity
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Studies have shown that branched-chain fatty acids can exhibit inhibitory activity against a

range of bacteria and fungi. The proposed mechanisms often involve the disruption of the cell

membrane's integrity, leading to increased permeability and eventual cell lysis. The lipophilic

nature of the fatty acid chain allows it to intercalate into the lipid bilayer of microbial cell

membranes.
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Proposed Antimicrobial Mechanism of Action.

Potential in Drug Development
The biological activities of Methyl 14-methylpentadecanoate suggest its potential as a lead

compound in drug development, particularly in the area of infectious diseases. Further

research is warranted to explore its efficacy, safety profile, and mechanism of action in more

detail.
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While direct evidence is limited, other fatty acids have been shown to modulate inflammatory

signaling pathways, such as the NF-κB and MAPK pathways. It is plausible that Methyl 14-
methylpentadecanoate could have similar immunomodulatory effects, which could be relevant

for the development of anti-inflammatory drugs.
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Potential Modulation of Inflammatory Signaling Pathways.

Conclusion
Methyl 14-methylpentadecanoate is a fatty acid methyl ester with defined physical and

chemical properties and potential biological activities that merit further investigation. This

technical guide provides a solid foundation for researchers and drug development

professionals by summarizing its key characteristics and providing detailed experimental

approaches for its synthesis, purification, and analysis. Future research should focus on

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b164427?utm_src=pdf-body
https://www.benchchem.com/product/b164427?utm_src=pdf-body
https://www.benchchem.com/product/b164427?utm_src=pdf-body-img
https://www.benchchem.com/product/b164427?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


elucidating the specific molecular mechanisms underlying its biological effects and exploring its

therapeutic potential in greater detail.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b164427?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/7470806_Reversed-phase_high-performance_liquid_chromatography_purification_of_methyl_esters_of_C-16-C-28_polyunsaturated_fatty_acids_in_microalgae_including_octacosaoctaenoic_acid_28_8n-3
http://www.thegoodscentscompany.com/data/rw1474841.html
https://www.benchchem.com/product/b164427#physical-and-chemical-properties-of-methyl-14-methylpentadecanoate
https://www.benchchem.com/product/b164427#physical-and-chemical-properties-of-methyl-14-methylpentadecanoate
https://www.benchchem.com/product/b164427#physical-and-chemical-properties-of-methyl-14-methylpentadecanoate
https://www.benchchem.com/product/b164427#physical-and-chemical-properties-of-methyl-14-methylpentadecanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b164427?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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